4-acetamido-N-(2-(3-(4-chlorobenzyl)ureido)ethyl)benzamide

• IUPAC Name: 4-acetamido-N-[2-[(4-chlorophenyl)methylcarbamoylamino]ethyl]benzamide
• InChI: InChI=1S/C19H21ClN4O3/c1-13(25)24-17-8-4-15(5-9-17)18(26)21-10-11-22-19(27)23-12-14-2-6-16(20)7-3-14/h2-9H,10-12H2,1H3,(H,21,26)(H,24,25)(H2,22,23,27)
• InChI Key: RYGNFILSIRFHNA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)C(=O)NCCNC(=O)NCC2=CC=C(C=C2)Cl
• Molecular Formula: C19H21ClN4O3
• Molecular Weight: 388.8 g/mol

Description

4-acetamido-N-(2-(3-(4-chlorobenzyl)ureido)ethyl)benzamide, also known as ACB, is a chemical compound that has been extensively studied for its potential applications in scientific research. It belongs to the class of benzamide derivatives and has a molecular weight of 416.89 g/mol.

Mechanism of Action

The mechanism of action of 4-acetamido-N-(2-(3-(4-chlorobenzyl)ureido)ethyl)benzamide is not fully understood. However, it has been shown to inhibit the activity of various enzymes such as cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS). It has also been shown to inhibit the production of various pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α).
Biochemical and Physiological Effects:
4-acetamido-N-(2-(3-(4-chlorobenzyl)ureido)ethyl)benzamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis. It has also been shown to reduce inflammation and pain in animal models of arthritis and multiple sclerosis. Additionally, it has been shown to have neuroprotective effects in animal models of stroke and traumatic brain injury.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-acetamido-N-(2-(3-(4-chlorobenzyl)ureido)ethyl)benzamide in lab experiments is its high purity and stability. It is also relatively easy to synthesize and purify. However, one of the limitations is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of 4-acetamido-N-(2-(3-(4-chlorobenzyl)ureido)ethyl)benzamide. One direction is to study its potential applications in the treatment of various diseases such as cancer, arthritis, and multiple sclerosis. Another direction is to study its mechanism of action in more detail to better understand its effects on various biological processes. Additionally, future studies could focus on developing more soluble derivatives of 4-acetamido-N-(2-(3-(4-chlorobenzyl)ureido)ethyl)benzamide for use in lab experiments.

Synthesis Methods

The synthesis of 4-acetamido-N-(2-(3-(4-chlorobenzyl)ureido)ethyl)benzamide involves the reaction of 4-chlorobenzyl isocyanate with N-(2-aminoethyl)acetamide in the presence of a suitable catalyst. The product is then purified by column chromatography to obtain the final compound. The purity of the compound can be confirmed by various spectroscopic techniques such as NMR, IR, and MS.

Scientific Research Applications

4-acetamido-N-(2-(3-(4-chlorobenzyl)ureido)ethyl)benzamide has been extensively studied for its potential applications in scientific research. It has been shown to have anti-inflammatory and analgesic properties and has been used in the treatment of various diseases such as cancer, arthritis, and multiple sclerosis. It has also been used as a tool compound in the study of various biological processes such as protein-protein interactions and enzyme activity.